Cas no 878733-86-9 (1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one)

• Product Name: 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one
• CAS No: 878733-86-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 5262430
• Update Time: 2025-07-17

1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-indene-2,2'(1'H)-quinazolin]-4'(3'H)-one, 1,3-dihydro-
• 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one

• Inchi： 1S/C16H14N2O/c19-15-13-7-3-4-8-14(13)17-16(18-15)9-11-5-1-2-6-12(11)10-16/h1-8,17H,9-10H2,(H,18,19)
• InChI Key： DNLDMAMMHUWZJN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC21NC(=O)C1=C(N2)C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one

Introduction to 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one (CAS No. 878733-86-9)

The compound 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one (CAS No. 878733-86-9) represents a fascinating intersection of structural complexity and potential biological activity within the realm of pharmaceutical chemistry. This spirocyclic heterocyclic molecule combines the rigid framework of spiroindene with the nitrogen-rich environment of quinazoline, creating a scaffold that has garnered interest for its pharmacological implications.

Structurally, the compound features a spiroindene core, which is a bicyclic system consisting of an indene ring linked to a cyclohexane ring through a single carbon atom. This spiro arrangement introduces unique conformational constraints and electronic properties that can modulate interactions with biological targets. The presence of a quinazoline moiety further enhances the molecular complexity, providing multiple hydrogen bonding sites and potential opportunities for binding to proteins and enzymes. The 4'-one functional group at the quinazoline ring adds another layer of reactivity and electronic influence, making this molecule a versatile platform for medicinal chemistry.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one scaffold has been explored in various contexts, particularly for its potential as an antimicrobial agent. Studies have demonstrated that spiroindene derivatives can disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The nitrogen-rich quinazoline component further contributes to this antimicrobial potential by serving as a hydrogen bond acceptor or donor in critical interactions with bacterial enzymes.

One of the most compelling aspects of this compound is its structural versatility. The spirocyclic nature allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key factors in drug development. Researchers have leveraged this flexibility to design analogs with improved pharmacokinetic profiles while maintaining or enhancing biological activity. For instance, modifications to the substituents on the spiroindene ring or the quinazoline core have led to compounds with enhanced efficacy against resistant bacterial strains.

The quinazoline scaffold is particularly well-studied in medicinal chemistry due to its prevalence in bioactive molecules. Many clinically approved drugs contain quinazoline derivatives, which are known for their antiviral, anticancer, and anti-inflammatory properties. The incorporation of a spiroindene unit into this framework creates a novel hybrid that may combine the advantages of both moieties. Preliminary computational studies suggest that this compound can adopt multiple conformations that optimize interactions with potential binding partners in biological systems.

Recent advances in spectroscopic techniques have enabled more detailed characterization of this molecule. NMR spectroscopy has been instrumental in elucidating its three-dimensional structure, revealing insights into how the spirocyclic core influences electronic distribution and hydrogen bonding capabilities. Mass spectrometry has confirmed its molecular weight and fragmentation patterns, supporting its identity as 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one (CAS No. 878733-86-9). These analytical data are crucial for ensuring consistency in synthetic routes and quality control during drug development.

In vitro studies have begun to explore the biological activity of this compound across various therapeutic areas. Initial assays suggest potential efficacy against certain enzymatic targets relevant to inflammation and cancer progression. The quinazoline part of the molecule appears particularly important for these interactions, likely through coordination with aromatic or hydrophobic pockets on proteins. Meanwhile, the spiroindene ring contributes additional contacts that may enhance binding affinity.

The synthesis of 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic processes have streamlined some synthetic pathways significantly. For example, transition metal-catalyzed coupling reactions now allow for efficient construction of the spirocyclic core with higher yields than older methods.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical models, it has shown promise regarding oral bioavailability and metabolic stability under physiological conditions. These properties are critical for determining whether it can progress into clinical trials as an effective therapeutic agent. Researchers are also exploring strategies to improve its solubility if needed by introducing suitable prodrugs or solubilizing agents.

The future direction of research on 1,3,3',4'-tetrahydro-1'H-spiroindene-2,2'-quinazoline-4'-one (CAS No. 878733-86-9) appears promising given its unique structural features and preliminary biological activity. Further studies are warranted to fully elucidate its mechanism(s) of action across different disease contexts—particularly those involving bacterial resistance or chronic inflammatory conditions where novel therapeutic approaches are urgently needed.